Cas no 2171987-61-2 (2-(3-cyclopropylprop-2-yn-1-yl)cyclopentan-1-ol)

• Product Name: 2-(3-cyclopropylprop-2-yn-1-yl)cyclopentan-1-ol
• CAS No: 2171987-61-2
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 5800653
• PubChem ID: 165603517
• Update Time: 2025-06-30

2-(3-cyclopropylprop-2-yn-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropylprop-2-yn-1-yl)cyclopentan-1-ol
• 2171987-61-2
• EN300-1634284

• Inchi： 1S/C11H16O/c12-11-6-2-5-10(11)4-1-3-9-7-8-9/h9-12H,2,4-8H2
• InChI Key： JPXXURGDYOKLAE-UHFFFAOYSA-N
• SMILES： OC1CCCC1CC#CC1CC1

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-(3-cyclopropylprop-2-yn-1-yl)cyclopentan-1-ol

Comprehensive Overview of 2-(3-cyclopropylprop-2-yn-1-yl)cyclopentan-1-ol (CAS No. 2171987-61-2)

2-(3-cyclopropylprop-2-yn-1-yl)cyclopentan-1-ol (CAS No. 2171987-61-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule features a unique cyclopropyl group attached to a propyne chain, which is further linked to a cyclopentanol moiety. Its distinct structural characteristics make it a valuable intermediate for synthesizing more complex molecules, particularly in pharmaceutical research and agrochemical applications.

The compound's CAS number 2171987-61-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for "2-(3-cyclopropylprop-2-yn-1-yl)cyclopentan-1-ol synthesis" or "CAS 2171987-61-2 applications" to explore its potential uses. Recent trends indicate growing interest in its role as a building block for drug discovery, especially in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. Its alkyne functionality also makes it a candidate for click chemistry reactions, a hot topic in bioconjugation and polymer science.

From a synthetic perspective, 2-(3-cyclopropylprop-2-yn-1-yl)cyclopentan-1-ol offers versatility due to its reactive sites. The cyclopropyl ring introduces steric constraints, while the hydroxyl group enables further derivatization. This dual functionality aligns with the demand for "multifunctional intermediates" in organic synthesis. Notably, its stability under mild conditions makes it suitable for green chemistry protocols, addressing the industry's shift toward sustainable practices.

In the context of drug development, this compound's scaffold has been explored for modulating bioavailability and lipophilicity—key parameters in optimizing pharmacokinetics. Queries like "cyclopropyl in drug design" or "alkyne-based therapeutics" frequently appear in scientific literature, reflecting its relevance. Additionally, its potential in flavor and fragrance industries is under investigation, given the cyclopentanolic backbone's association with aromatic profiles.

Analytical characterization of CAS 2171987-61-2 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure batch consistency, a priority for manufacturers responding to queries such as "high-purity cyclopentanol derivatives." Regulatory compliance, including REACH and FDA guidelines, further underscores the need for rigorous quality control.

Emerging applications include its use in smart materials and catalysis, where its steric effects influence reaction pathways. The compound's compatibility with metal-organic frameworks (MOFs) is another area of exploration, tying into trends like "MOF functionalization" and "nanostructured materials." Such interdisciplinary potential positions 2-(3-cyclopropylprop-2-yn-1-yl)cyclopentan-1-ol as a compound of future significance.

In summary, 2-(3-cyclopropylprop-2-yn-1-yl)cyclopentan-1-ol (CAS No. 2171987-61-2) bridges multiple scientific domains, from pharmaceuticals to advanced materials. Its structural ingenuity and adaptability to modern synthetic challenges make it a focal point for ongoing research, resonating with search trends like "innovative chemical intermediates" and "sustainable synthesis." As industries prioritize efficiency and eco-friendliness, this compound's role is poised to expand.